Cas no 1823856-70-7 (tert-butyl 2-(aminomethyl)-1-oxa-7-azaspiro[4.4]nonane-7-carboxylate)

• Product Name: tert-butyl 2-(aminomethyl)-1-oxa-7-azaspiro[4.4]nonane-7-carboxylate
• CAS No: 1823856-70-7
• MF: C₁₃H₂₄N₂O₃
• MW: 256.341263771057
• CID: 4623481
• Update Time: 2025-06-08

tert-butyl 2-(aminomethyl)-1-oxa-7-azaspiro[4.4]nonane-7-carboxylate Chemical and Physical Properties

Names and Identifiers

• Tert-Butyl 2-(Aminomethyl)-1-Oxa-7-Azaspiro[4.4]Nonane-7-Carboxylate(WX101815)
• Tert-Butyl 2-(Aminomethyl)-1-Oxa-7-Azaspiro[4.4]Nonane-7-Carboxylate
• tert-butyl 2-(aminomethyl)-1-oxa-7-azaspiro[4.4]nonane-7-carboxylate

• Inchi： 1S/C13H24N2O3/c1-12(2,3)18-11(16)15-7-6-13(9-15)5-4-10(8-14)17-13/h10H,4-9,14H2,1-3H3
• InChI Key： SQCURXUHCSFQMX-UHFFFAOYSA-N
• SMILES： O1C2(CCN(C(OC(C)(C)C)=O)C2)CCC1CN

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4

Additional information on tert-butyl 2-(aminomethyl)-1-oxa-7-azaspiro[4.4]nonane-7-carboxylate

Comprehensive Overview of tert-butyl 2-(aminomethyl)-1-oxa-7-azaspiro[4.4]nonane-7-carboxylate (CAS No. 1823856-70-7)

tert-butyl 2-(aminomethyl)-1-oxa-7-azaspiro[4.4]nonane-7-carboxylate (CAS No. 1823856-70-7) is a specialized organic compound widely recognized in pharmaceutical and agrochemical research. Its unique spirocyclic structure and functional groups, including the tert-butyl carboxylate and aminomethyl moieties, make it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industries are increasingly focusing on such heterocyclic compounds due to their potential applications in drug discovery and material science.

The compound's 1-oxa-7-azaspiro[4.4]nonane core is particularly noteworthy, as it combines oxygen and nitrogen heteroatoms within a rigid spiro framework. This structural feature enhances its utility in designing central nervous system (CNS) therapeutics, a hot topic in modern pharmacology. With the growing demand for neuroprotective agents and neuromodulators, tert-butyl 2-(aminomethyl)-1-oxa-7-azaspiro[4.4]nonane-7-carboxylate has garnered attention for its potential role in addressing neurological disorders.

In the context of green chemistry and sustainable synthesis, this compound aligns with the industry's shift toward atom-efficient reactions and eco-friendly intermediates. Its tert-butyl protecting group offers stability during synthetic transformations, reducing waste and improving yield—a critical consideration for process optimization in large-scale production. Laboratories and manufacturers are actively exploring its use in catalytic asymmetric synthesis, a trending area in organic chemistry.

From a computational chemistry perspective, the compound's molecular docking properties are of interest. Computational models suggest its spirocyclic scaffold may interact selectively with biological targets, such as G-protein-coupled receptors (GPCRs) or enzyme active sites. This aligns with the rising popularity of AI-driven drug design, where researchers leverage machine learning to predict compound behavior. Searches for structure-activity relationship (SAR) studies and in silico screening often highlight such compounds.

Furthermore, the aminomethyl group in tert-butyl 2-(aminomethyl)-1-oxa-7-azaspiro[4.4]nonane-7-carboxylate provides a versatile handle for further derivatization. This feature is crucial for combinatorial chemistry and high-throughput screening, enabling rapid exploration of chemical space. As the pharmaceutical industry prioritizes fragment-based drug discovery, this compound's modularity positions it as a promising building block.

In summary, tert-butyl 2-(aminomethyl)-1-oxa-7-azaspiro[4.4]nonane-7-carboxylate (CAS No. 1823856-70-7) exemplifies the intersection of structural complexity and functional versatility. Its relevance to CNS drug development, sustainable synthesis, and computational modeling ensures its continued prominence in scientific literature and industrial applications. Researchers are encouraged to explore its untapped potential in emerging fields like bioconjugation and targeted delivery systems.